2-(benzylthio)-N-(5-(2-methylthiazol-4-yl)-1,3,4-oxadiazol-2-yl)acetamide

• IUPAC Name: 2-benzylsulfanyl-N-[5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-yl]acetamide
• InChI: InChI=1S/C15H14N4O2S2/c1-10-16-12(8-23-10)14-18-19-15(21-14)17-13(20)9-22-7-11-5-3-2-4-6-11/h2-6,8H,7,9H2,1H3,(H,17,19,20)
• InChI Key: BPBBMURYUHUKTL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)C2=NN=C(O2)NC(=O)CSCC3=CC=CC=C3
• Molecular Formula: C15H14N4O2S2
• Molecular Weight: 346.4 g/mol
• CAS No.: 1251543-31-3

Description

2-(benzylthio)-N-(5-(2-methylthiazol-4-yl)-1,3,4-oxadiazol-2-yl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicine, agriculture, and environmental science.

Scientific Research Applications

Antimicrobial and Antifungal Properties

Research indicates that derivatives similar to 2-(benzylthio)-N-(5-(2-methylthiazol-4-yl)-1,3,4-oxadiazol-2-yl)acetamide exhibit significant antimicrobial and antifungal activities. For instance, a series of 2-mercaptobenzimidazole derivatives have shown excellent activity against a panel of microorganisms, including Gram-positive bacteria like Staphylococcus aureus and Enterococcus faecalis, as well as Gram-negative bacteria such as Klebsiella pneumoniae and Escherichia coli. These compounds also displayed potent antifungal activity against Aspergillus fumigatus and Candida albicans (Devi, Shahnaz, & Prasad, 2022). Another study highlighted the synthesis and antimicrobial activity of new 2,5‐Disubstituted‐1,3,4‐oxadiazole derivatives, revealing that halogen-containing mono- and di-substituted derivatives showed superior antibacterial activity compared to other analogues (Somani, Shirodkar, & Kadam, 2008).

Cytotoxic Effects

Certain derivatives related to this compound have demonstrated good cytotoxic activities. This suggests potential applications in cancer research, where these compounds could be explored as anticancer agents. The cytotoxic properties were assessed using in vitro models, indicating that these compounds could inhibit the growth of cancer cells to a certain extent (Devi, Shahnaz, & Prasad, 2022).

Molecular Docking and Drug-likeness Properties

An in-silico approach towards the prediction of drug-likeness properties and in vitro microbial investigation revealed that synthesized compounds, including structures similar to the chemical of interest, possess excellent drug-likeness properties. These studies involve computational methods to predict how well the compounds comply with the criteria for being considered as potential drugs, including their ability to interact with biological targets (Pandya, Dave, Patel, & Desai, 2019).